Cas no 945543-24-8 (2,4-Dichloropyridine-3-methanol)

2,4-Dichloropyridine-3-methanol structure

945543-24-8 structure

Product Name:2,4-Dichloropyridine-3-methanol

CAS No:945543-24-8

MF:C₆H₅Cl₂NO

MW:178.015999555588

MDL:MFCD11847307

CID:1122625

PubChem ID:53393177

Update Time:2024-10-25

2,4-Dichloropyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

- 2,4-dichloro-3-Pyridinemethanol
- (2,4-Dichloro-3-pyridinyl)methanol
- (2,4-dichloropyridin-3-yl)methanol
- 2,4-Dichloropyridine-3-methanol
- 2,4-Dichloro-3-pyridinemethanol (ACI)
- E90618
- (2,4-Dichloro-3-pyridyl)methanol
- 945543-24-8
- VMB54324
- MFCD11847307
- SB52822
- (2.4-dichloro-pyridin-3-yl)-methanol
- DB-079953
- AKOS015891554
- (2,4-dichloro-pyridin-3-yl)-methanol
- OUFKQGCYLJSBMZ-UHFFFAOYSA-N
- CS-0194312
- SCHEMBL321063
- MDL： MFCD11847307
- Inchi： 1S/C6H5Cl2NO/c7-5-1-2-9-6(8)4(5)3-10/h1-2,10H,3H2
- InChI Key： OUFKQGCYLJSBMZ-UHFFFAOYSA-N
- SMILES： ClC1C(CO)=C(Cl)C=CN=1

Computed Properties

Exact Mass: 176.9748192g/mol
Monoisotopic Mass: 176.9748192g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 112
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 33.1Å²

2,4-Dichloropyridine-3-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A024008118-250mg	2,4-Dichloropyridine-3-methanol	945543-24-8	97%	250mg	$652.80	2023-08-31
Alichem	A024008118-500mg	2,4-Dichloropyridine-3-methanol	945543-24-8	97%	500mg	$1029.00	2023-08-31
Alichem	A024008118-1g	2,4-Dichloropyridine-3-methanol	945543-24-8	97%	1g	$1814.40	2023-08-31
Chemenu	CM530559-1g	(2,4-Dichloropyridin-3-yl)methanol	945543-24-8	97%	1g	$220	2022-03-01
abcr	AB516960-500 mg	2,4-Dichloropyridine-3-methanol; 95%	945543-24-8		500MG	€251.30	2022-07-29
abcr	AB516960-1 g	2,4-Dichloropyridine-3-methanol; 95%	945543-24-8		1g	€332.70	2022-07-29
abcr	AB516960-5 g	2,4-Dichloropyridine-3-methanol; 95%	945543-24-8		5g	€1,059.40	2022-07-29
Matrix Scientific	202151-1g	(2,4-Dichloro-3-pyridyl)methanol	945543-24-8		1g	$654.00	2023-09-07
Matrix Scientific	202151-5g	(2,4-Dichloro-3-pyridyl)methanol	945543-24-8		5g	$2355.00	2023-09-07
TRC	D476103-2.5g	2,4-Dichloropyridine-3-methanol	945543-24-8		2.5g	$ 50.00	2022-06-05

2,4-Dichloropyridine-3-methanol Production Method

Production Method 1

262423-77-8

945543-24-8

Reaction Conditions

1.1 Reagents: Thionyl chloride ; 2 h, 60 °C
1.2 Reagents: Sodium borohydride Solvents: Water ; 0 °C; 4 h, 60 °C

Reference

: N-Arylsulfonyl Indolines as Retinoic Acid Receptor-Related Orphan Receptor γ (RORγ) Agonists

Doebelin, Christelle; Patouret, Remi; Garcia-Ordonez, Ruben D.; Chang, Mi Ra; Dharmarajan, Venkatasubramanian; et al, ChemMedChem, 2016, 11(23), 2607-2620

Production Method 2

62022-04-2

945543-24-8

Reaction Conditions

1.1 Reagents: Diisobutylaluminum hydride Solvents: Tetrahydrofuran ; 4 °C; 15 min, 4 °C; overnight, rt

Reference

: Morpholines and related compounds as S1P agonists and their preparation and use for the treatment of S1P-mediated diseases

, World Intellectual Property Organization, , ,

Production Method 3

62022-04-2

945543-24-8

Reaction Conditions

1.1 Reagents: Diisobutylaluminum hydride Solvents: Tetrahydrofuran ; 4 °C; 15 min, 4 °C; overnight, rt

Reference

: Preparation of spirocyclic amine derivatives for use as S1P modulators

, World Intellectual Property Organization, , ,

Production Method 4

134031-24-6

945543-24-8

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Ethanol ; 1 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; rt

Reference

: Preparation of heteroarylmethoxyquinolines as bradykinin B2 receptor modulators

, World Intellectual Property Organization, , ,

Production Method 5

134031-24-6

945543-24-8

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Methanol ; 3 h, 0 °C; 2 h, 0 °C → rt

Reference

: Preparation of substituted 2-imidazole imidazoline derivatives for the treatment of diseases related to trace amine associated receptors

, World Intellectual Property Organization, , ,